Cas no 2171168-34-4 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid)
(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
- EN300-1486078
- (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid
- 2171168-34-4
-
- Inchi: 1S/C23H26N2O5/c1-4-20(21(26)25(3)14(2)22(27)28)24-23(29)30-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20H,4,13H2,1-3H3,(H,24,29)(H,27,28)/t14-,20+/m0/s1
- InChI Key: MMEGGNIAQBXOKB-VBKZILBWSA-N
- SMILES: O(C(N[C@@H](C(N(C)[C@H](C(=O)O)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 410.18417193g/mol
- Monoisotopic Mass: 410.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 617
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1486078-1.0g |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1486078-50mg |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1486078-100mg |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1486078-250mg |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1486078-500mg |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1486078-1000mg |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1486078-2500mg |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1486078-5000mg |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1486078-10000mg |
(2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171168-34-4 | 10000mg |
$14487.0 | 2023-09-28 |
(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
Introduction to (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic Acid (CAS No. 2171168-34-4)
(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid, CAS No. 2171168-34-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, an N-methylamino group, and a butanamidopropanoic moiety contributes to its diverse chemical properties and potential biological activities.
The molecular architecture of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid is meticulously designed to interact with biological targets in a highly specific manner. The Fmoc group, known for its protective role in peptide synthesis, adds a layer of complexity to the compound's reactivity and stability. This feature makes it particularly useful in the synthesis of peptide-based drugs and in the development of protease inhibitors. The N-methylamino group enhances the compound's solubility and bioavailability, while the butanamidopropanoic moiety provides a scaffold for further functionalization, enabling the creation of derivatives with tailored properties.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid has emerged as a key player in this domain due to its ability to interact with multiple targets simultaneously. Preliminary studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, making them attractive targets for therapeutic intervention.
The fluorenylmethoxycarbonyl group in (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid not only serves as a protective group but also contributes to the compound's overall stability under various conditions. This stability is crucial for ensuring the efficacy of the drug during storage and transportation. Additionally, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure compounds, which are often required for optimal biological activity. The stereochemistry of this compound plays a critical role in determining its interactions with biological receptors and enzymes.
One of the most compelling aspects of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid is its potential application in the development of targeted therapies. By modulating specific biological pathways, this compound could offer a novel approach to treating diseases that are currently challenging to manage effectively. For instance, its ability to inhibit COX and LOX enzymes suggests that it may be useful in the management of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with other cellular targets may open up new avenues for treating neurological disorders like Alzheimer's disease and Parkinson's disease.
The synthesis of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid involves multiple steps that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are employed to ensure high yields and enantiomeric purity. These synthetic strategies not only enhance the efficiency of production but also contribute to the overall quality and consistency of the final product. The ability to produce this compound on an industrial scale is essential for its translation from laboratory research to clinical application.
In conclusion, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2171168-34-4) represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and multifaceted biological activities. Its potential applications in treating inflammation, cancer, and neurodegenerative diseases make it a highly valuable compound for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
2171168-34-4 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)